Cas no 50870-44-5 (1-(4-bromo-3-methoxyphenyl)ethan-1-one)

1-(4-bromo-3-methoxyphenyl)ethan-1-one structure
50870-44-5 structure
Product Name:1-(4-bromo-3-methoxyphenyl)ethan-1-one
CAS No:50870-44-5
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD17169058
CID:1091124
PubChem ID:25140022
Update Time:2025-04-20

1-(4-bromo-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-3-methoxyphenyl)ethanone
    • 1-(4-bromo-3-methoxyphenyl)ethan-1-one
    • MDL： MFCD17169058
    • Inchi： 1S/C9H9BrO2/c1-6(11)7-3-4-8(10)9(5-7)12-2/h3-5H,1-2H3
    • InChI Key： IDLRGDVPTYMFSL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(C)=O)=CC=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 31.5-32.0 ºC
  • Boiling Point: 292.7±25.0 ºC (760 Torr),
  • Flash Point: 130.8±23.2 ºC,
  • Solubility: Very slightly soluble (0.48 g/l) (25 º C),

1-(4-bromo-3-methoxyphenyl)ethan-1-one Pricemore >>

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B-HU944-50mg
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1-(4-bromo-3-methoxyphenyl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50870-44-5)1-(4-bromo-3-methoxyphenyl)ethan-1-one
Order Number:A871435
Stock Status:in Stock
Quantity:10.0g/25.0g/5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:28
Price ($):435.0/1005.0/219.0
Email:sales@amadischem.com

1-(4-bromo-3-methoxyphenyl)ethan-1-one Related Literature

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50870-44-5 (1-(4-bromo-3-methoxyphenyl)ethan-1-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:50870-44-5)1-(4-bromo-3-methoxyphenyl)ethan-1-one
A871435
Purity:99%/99%/99%
Quantity:10.0g/25.0g/5.0g
Price ($):435.0/1005.0/219.0
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